Cas no 24723-39-5 (3-(2-naphthalen-1-yloxyethoxy)benzenecarbothioamide)

3-(2-naphthalen-1-yloxyethoxy)benzenecarbothioamide structure
24723-39-5 structure
Product Name:3-(2-naphthalen-1-yloxyethoxy)benzenecarbothioamide
CAS No:24723-39-5
MF:C19H17NO2S
MW:323.40878367424
CID:913291
PubChem ID:3257993
Update Time:2025-04-19

3-(2-naphthalen-1-yloxyethoxy)benzenecarbothioamide Chemical and Physical Properties

Names and Identifiers

    • 3-(2-naphthalen-1-yloxyethoxy)benzenecarbothioamide
    • 3-[2-(Naphthyl-(1')-oxy)-aethoxy]-thiobenzamid
    • 3-< 2-(Naphthyl-(1')-oxy)-aethoxy> -thiobenzamid
    • AC1MMANG
    • NSC211727
    • 24723-39-5
    • NSC-211727
    • DTXSID70390728
    • Inchi: 1S/C19H17NO2S/c20-19(23)15-7-3-8-16(13-15)21-11-12-22-18-10-4-6-14-5-1-2-9-17(14)18/h1-10,13H,11-12H2,(H2,20,23)
    • InChI Key: VFEFJYZYCBQNSK-UHFFFAOYSA-N
    • SMILES: S=C(C1=CC=CC(=C1)OCCOC1=CC=CC2=CC=CC=C21)N

Computed Properties

  • Exact Mass: 323.09811
  • Monoisotopic Mass: 323.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 76.6Ų

Experimental Properties

  • PSA: 44.48
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